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Compound of Interest

Compound Name: meso-Hannokinol

Cat. No.: B13408485

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
meso-Hannokinol, ensuring compliance and laboratory safety. As a trusted partner in your
research, we aim to provide value beyond the product itself by being your preferred source for
information on chemical handling and safety.

Chemical and Physical Properties

Meso-Hannokinol is a phenol product. A summary of its key chemical properties is provided
below.

Property Value

Molecular Formula C19H2404[1][2]I3]
Molecular Weight 316.39[1][2][3]

CAS Number 79055-11-1[2][3]
Appearance Not specified (likely solid)

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone[4][5]

Solubility
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Hazard Assessment

According to the Safety Data Sheet (SDS), meso-Hannokinol is not classified as a hazardous
substance or mixture[2]. However, as with any chemical, appropriate safety precautions should
be taken.

Key recommendations for safe handling include:
¢ Avoid inhalation, and contact with eyes and skin[2].
e Use in a well-ventilated area[2].

o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, protective gloves, and impervious clothing[2].

Disposal Protocol

While meso-Hannokinol is not classified as hazardous, it is imperative to dispose of it in
accordance with all prevailing country, federal, state, and local regulations[2]. The following
procedure outlines the general steps for the disposal of non-hazardous chemical waste.

Experimental Protocol for Disposal:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) office or equivalent department to understand the specific
requirements for non-hazardous chemical waste disposal.

» Prepare for Disposal:

o Ensure the meso-Hannokinol waste is in a sealed, clearly labeled container. The label
should include the chemical name ("meso-Hannokinol") and concentration.

o If the meso-Hannokinol is in a solution, the solvent may have its own disposal
requirements that must be followed.

o Spill Decontamination (if applicable):
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o In the event of a spill, absorb the material with a finely-powdered liquid-binding material
such as diatomite or universal binders[?2].

o Decontaminate the surfaces and any equipment used for cleanup by scrubbing with
alcohol[2].

o Collect all contaminated materials in a sealed container for disposal.

o Waste Segregation: Do not mix meso-Hannokinol waste with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines.

» Final Disposal:

o Transfer the labeled waste container to your laboratory's designated chemical waste
collection area.

o Follow your institution's procedures for waste pickup or disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of meso-
Hannokinol.
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Caption: Disposal workflow for meso-Hannokinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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